Cas no 5449-83-2 ( )

• Product Name: &nbsp
• CAS No: 5449-83-2
• MF: C₂₄H₁₆O₄
• MW: 368.381446838379
• CID: 941588
• PubChem ID: 226222
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• naphthalene-1,8-dicarboxylic acid diethyl ester; Naphthalin-1,8-dicarbonsaeure-diphenylester; NSC99902; CTK5A8603; Naphthalin-1,8-dicarbonsaeure-diaethylester; AC1L6CE0; SureCN3681837; AR-1I4762; AC1Q64KD; NCIOpen2_007063; naphthalene-1,8-dicarboxylic acid diphenyl ester;
• DS-007507
• MLS000737805
• diphenyl naphthalene-1,8-dicarboxylate
• SMR000446231
• HMS2782D20
• DTXSID50969673
• SCHEMBL70216
• NSC16437
• CHEMBL1464338
• NSC-16437
• 5449-83-2
• 1,8-diphenyl naphthalene-1,8-dicarboxylate
•  

• Inchi： 1S/C24H16O4/c25-23(27-18-11-3-1-4-12-18)20-15-7-9-17-10-8-16-21(22(17)20)24(26)28-19-13-5-2-6-14-19/h1-16H
• InChI Key： GQYNQDRPZODTON-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C1C=CC=C2C=CC=C(C(=O)OC3C=CC=CC=3)C2=1)=O

Computed Properties

• Exact Mass: 368.10488
• Monoisotopic Mass: 368.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.268
• Boiling Point: 561.4°C at 760 mmHg
• Flash Point: 289.7°C
• Refractive Index: 1.661
• PSA: 52.6
• LogP: 5.27820